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Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory personnel working with Cobalt(II) Iodide Dihydrate. Adherence to these protocols

is mandatory to ensure personal safety and proper disposal of hazardous materials.

Cobalt(II) Iodide Dihydrate (CoI₂·2H₂O) is a chemical compound that requires careful handling

due to its potential health hazards. It is harmful if swallowed, inhaled, or in contact with skin,

causing irritation to the skin, eyes, and respiratory tract.[1] Furthermore, it may provoke an

allergic skin reaction and is suspected of causing genetic defects.[2][3][4] The compound is

also notably hygroscopic, readily absorbing moisture from the air, and is sensitive to light.[1][2]

Essential Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is the first line of defense against exposure.

The following PPE is mandatory when handling Cobalt(II) Iodide Dihydrate:
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

Protects against dust particles

and potential splashes.

Hand Protection
Nitrile rubber gloves. Double

gloving is recommended.

Prevents skin contact and

absorption. Gloves should be

changed immediately if

contaminated.

Respiratory Protection
A NIOSH-approved N95 or P1

type dust mask respirator.

Prevents inhalation of harmful

dust particles.[1] Required

when handling the solid

outside of a certified chemical

fume hood.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol
Due to its hygroscopic and light-sensitive nature, all handling of solid Cobalt(II) Iodide

Dihydrate should be performed swiftly and in a controlled environment to minimize exposure to

air and light.[4]

Preparation and Weighing:

Work Area Preparation: All work with solid Cobalt(II) Iodide Dihydrate must be conducted

within a certified chemical fume hood to minimize inhalation risk.

Gather Materials: Before opening the primary container, ensure all necessary equipment

(spatulas, weigh boats, secondary containers) are clean, dry, and readily accessible within

the fume hood.

Container Handling: Keep the container of Cobalt(II) Iodide Dihydrate tightly sealed until the

moment of use.
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Dispensing: Open the container and quickly weigh the desired amount of the solid. Minimize

the time the container is open to the atmosphere.

Resealing: Immediately and securely reseal the primary container after dispensing.

Storage: Return the primary container to a cool, dry, and dark storage location. It should be

stored under an inert gas if possible.[1]

Solution Preparation:

Solvent Addition: If preparing a solution, add the weighed solid to the solvent in a suitable

flask inside the fume hood.

Dissolution: Stir the mixture until the solid is fully dissolved.

Container Labeling: Clearly label the container with the chemical name, concentration, date,

and appropriate hazard warnings.

Disposal Plan: Managing Cobalt-Containing Waste
Cobalt compounds are toxic and should not be disposed of down the drain.[5][6] All waste

containing Cobalt(II) Iodide Dihydrate must be treated as hazardous waste.

Waste Collection:

Designated Waste Container: All solid and liquid waste containing Cobalt(II) Iodide Dihydrate

must be collected in a clearly labeled, dedicated hazardous waste container. The container

should be made of a compatible material, such as polyethylene.[5]

Solid Waste: This includes contaminated gloves, weigh boats, and paper towels. Place these

items in a sealed bag before disposing of them in the solid hazardous waste container.

Liquid Waste: Aqueous solutions containing cobalt should be poured into the designated

liquid hazardous waste container.

Labeling: Ensure the waste container is accurately labeled with "Hazardous Waste," the full

chemical name ("Cobalt(II) Iodide Dihydrate"), and the approximate concentration and

quantity.
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Final Disposal:

Professional Disposal Service: All cobalt-containing waste must be disposed of through a

licensed professional waste disposal service.[1] Follow your institution's specific procedures

for hazardous waste pickup.

Incineration: One recommended disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1] This should only be performed by trained professionals at a certified facility.

Emergency Procedures
In Case of a Spill:

Small Spill: If a small amount of solid is spilled within the fume hood, carefully sweep it up,

avoiding dust generation, and place it in the designated hazardous waste container.[7]

Large Spill: For a large spill, evacuate the area and contact your institution's environmental

health and safety office immediately.

In Case of Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Physical and Chemical Properties
The following table summarizes key quantitative data for Cobalt(II) Iodide. Note that properties

can vary between the anhydrous and hydrated forms.
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Property Value

Molecular Formula CoI₂

Molecular Weight 312.74 g/mol (anhydrous)[1]

Appearance
Black, graphite-like solid (α-form); Yellow

powder (β-form)[8]

Melting Point 515-520 °C (decomposes)[8]

Boiling Point 570 °C[8]

Density 5.584 g/cm³ (α-form)[8]

Solubility Soluble in water[8]

Workflow for Safe Handling of Cobalt(II) Iodide
Dihydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Cobalt(II) Iodide Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082627#personal-protective-equipment-for-handling-
cobalt-2-diiodide-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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